Cas no 1409708-21-9 (5-(Piperazine-1-carbonyl)-1H-indole)

5-(Piperazine-1-carbonyl)-1H-indole is a versatile heterocyclic compound featuring a piperazine moiety linked to an indole core via a carbonyl group. This structural motif imparts significant potential in medicinal chemistry, particularly as a building block for the synthesis of biologically active molecules. The piperazine ring enhances solubility and bioavailability, while the indole scaffold offers a privileged structure for interactions with various biological targets. The compound’s well-defined reactivity and stability make it suitable for further functionalization, enabling its use in the development of pharmaceuticals, especially in CNS and oncology research. Its synthetic accessibility and modularity further underscore its utility in drug discovery.
5-(Piperazine-1-carbonyl)-1H-indole structure
1409708-21-9 structure
Product Name:5-(Piperazine-1-carbonyl)-1H-indole
CAS No:1409708-21-9
MF:C13H15N3O
MW:229.277702569962
CID:5044872
Update Time:2025-05-27

5-(Piperazine-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-(piperazine-1-carbonyl)-1H-indole
    • 1H-indol-5-yl(piperazin-1-yl)methanone
    • GS3442
    • (1H-indol-5-yl)(piperazin-1-yl)methanone
    • 5-(Piperazine-1-carbonyl)-1H-indole
    • Inchi: 1S/C13H15N3O/c17-13(16-7-5-14-6-8-16)11-1-2-12-10(9-11)3-4-15-12/h1-4,9,14-15H,5-8H2
    • InChI Key: NPULQXOITWBTJG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2=C(C=CN2)C=1)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 288
  • XLogP3: 0.8
  • Topological Polar Surface Area: 48.1

5-(Piperazine-1-carbonyl)-1H-indole Pricemore >>

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